2-Cyclohexylethylmagnesium bromide
Overview
Description
2-Cyclohexylethylmagnesium bromide is a chemical compound with the molecular formula C8H15BrMg . It is commonly used in the field of chemistry .
Molecular Structure Analysis
The molecular structure of 2-Cyclohexylethylmagnesium bromide consists of a cyclohexyl group, an ethyl group, a magnesium atom, and a bromide ion . The exact structure can be determined using various analytical techniques such as X-ray crystallography .
Physical And Chemical Properties Analysis
2-Cyclohexylethylmagnesium bromide has a molecular weight of 215.41 . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the search results .
Scientific Research Applications
General Information about 2-Cyclohexylethylmagnesium bromide
2-Cyclohexylethylmagnesium bromide is a type of Grignard reagent . Grignard reagents are a class of organomagnesium compounds that are commonly used in organic chemistry for carbon-carbon bond formations. They are named after the French chemist François Auguste Victor Grignard, who was awarded the Nobel Prize in Chemistry in 1912 for his work on this class of compounds.
Bromide-Mediated Silane Oxidation
In a study titled “Bromide-Mediated Silane Oxidation: A Practical Counter-Electrode Process for Nonaqueous Deep Reductive Electrosynthesis”, 2-Cyclohexylethylmagnesium bromide was used in a bromide-mediated silane oxidation counter-electrode process for nonaqueous electrochemical reduction reactions . The system was found to be suitable for replacing either sacrificial anodes or a divided cell in several reported reactions . The conditions are metal-free, use inexpensive reagents and a graphite anode, are scalable, and the byproducts are reductively stable and readily removed .
Synthesis of 2,6-Disubstituted 4-Bromotetrahydropyrans
2-Cyclohexylethylmagnesium bromide was used in the synthesis of 2,6-disubstituted 4-bromotetrahydropyrans . The method employed aldehydes and allyl bromide as reactants, with a Zn/ZnBr2 catalytic system in CH2Cl2 . A variety of 2,6-disubstituted 4-bromotetrahydropyran derivatives were obtained in good yields .
properties
IUPAC Name |
magnesium;ethylcyclohexane;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15.BrH.Mg/c1-2-8-6-4-3-5-7-8;;/h8H,1-7H2;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQDIGHHSJJLPFU-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[CH2-]CC1CCCCC1.[Mg+2].[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15BrMg |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclohexylethylmagnesium bromide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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